molecular formula C14H8ClNO2 B8620991 2-(2-Furyl)quinoline-4-carboxylic acid chloride

2-(2-Furyl)quinoline-4-carboxylic acid chloride

Cat. No. B8620991
M. Wt: 257.67 g/mol
InChI Key: CTLNLWGWMZGQMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Furyl)quinoline-4-carboxylic acid chloride is a useful research compound. Its molecular formula is C14H8ClNO2 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Furyl)quinoline-4-carboxylic acid chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Furyl)quinoline-4-carboxylic acid chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H8ClNO2

Molecular Weight

257.67 g/mol

IUPAC Name

2-(furan-2-yl)quinoline-4-carbonyl chloride

InChI

InChI=1S/C14H8ClNO2/c15-14(17)10-8-12(13-6-3-7-18-13)16-11-5-2-1-4-9(10)11/h1-8H

InChI Key

CTLNLWGWMZGQMI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CO3)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.2 ml (60.4 mmol) of oxalyl chloride were dissolved in 70 ml of CH2Cl2. The solution was cooled at −10° C. and 8.5 g (35.5 mmol) of 2-(2-furyl)quinoline-4-carboxylic acid were added portionwise. The reaction mixture was left overnight at room temperature and then evaporated to dryness to yield 9.2 g of the title compound, used without further purification.
Quantity
5.2 mL
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
8.5 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.